2-Bromo-5-(2,2,2-trifluoroethyl)pyridine

• IUPAC Name: 2-bromo-5-(2,2,2-trifluoroethyl)pyridine
• InChI: InChI=1S/C7H5BrF3N/c8-6-2-1-5(4-12-6)3-7(9,10)11/h1-2,4H,3H2
• InChI Key: OLYYQBKZTHHGFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CC(F)(F)F)Br
• Molecular Formula: C7H5BrF3N
• Molecular Weight: 240.02 g/mol

Description

2-Bromo-5-(2,2,2-trifluoroethyl)pyridine is a chemical compound with the molecular formula C7H5BrF3N. It is a substrate used in a palladium-catalyzed α-arylation of a Refomatsky reagent.

Molecular Structure Analysis

The molecular structure of 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine consists of a pyridine ring with a bromine atom and a trifluoroethyl group attached to it. The exact positions of these groups on the pyridine ring can be determined by the numbering in the name of the compound.

Physical And Chemical Properties Analysis

2-Bromo-5-(2,2,2-trifluoroethyl)pyridine is a solid compound. It has a molecular weight of 240.020 Da. It has a density of 1.6±0.1 g/cm3. Its boiling point is 186.3±40.0 °C at 760 mmHg. The compound is soluble in methanol and ethanol.

Scientific Research Applications

Organic Synthesis

As a building block in organic synthesis, 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine is involved in various coupling reactions. It is especially useful in palladium-catalyzed cross-coupling reactions, such as the Negishi and Suzuki couplings, which are pivotal for constructing complex organic molecules.

Biochemistry

In biochemistry, this compound can be used to modify peptides and proteins, potentially leading to the development of new biochemical tools or therapeutics. Its reactivity allows for selective labeling or modification of biomolecules, which is essential in studying biological processes and interactions.

Safety and Hazards

2-Bromo-5-(2,2,2-trifluoroethyl)pyridine is classified as toxic if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Mechanism of Action

Target of Action

It is often used as a substrate in palladium-catalyzed α-arylation of a refomatsky reagent .

Mode of Action

2-Bromo-5-(2,2,2-trifluoroethyl)pyridine interacts with its targets through a palladium-catalyzed α-arylation of a Refomatsky reagent . This reaction is a key step in the synthesis of various organic compounds .

Biochemical Pathways

Its role as a substrate in palladium-catalyzed α-arylation suggests it may be involved in the synthesis of various organic compounds .

Result of Action

Its role as a substrate in palladium-catalyzed α-arylation suggests it may contribute to the synthesis of various organic compounds .